![molecular formula C22H25N3OS B2766109 N-phenyl-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide CAS No. 893788-25-5](/img/structure/B2766109.png)
N-phenyl-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-phenyl-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide, also known as QSAA, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. QSAA belongs to the spirocyclic quinazoline class of compounds, which have been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In
Scientific Research Applications
Synthesis and Biological Activities
- Synthesis of Quinazoline Derivatives : Research led by Markosyan et al. (2015) focused on the synthesis of 2-sulfanyl-substituted quinazoline derivatives, which showed significant anti-monoamine oxidase and antitumor activities (Markosyan et al., 2015).
- Development of Triazolobenzoquinazolines : Al-Salahi (2010) reported on the synthesis of phenyl-substituted quinazoline compounds, leading to a variety of derivatives with potential applications (Al-Salahi, 2010).
- Photoinduced Cyclization of Quinazoline Derivatives : Li et al. (2013) achieved synthesis of quinoxalin-2(1H)-ones or spiro[cyclohexene-1,2'-imidazol]-4'-ones, indicating potential for diverse chemical applications (Li et al., 2013).
- Synthesis of Acyl and Diacyl Derivatives : Research by Markosyan et al. (2021) developed methods for synthesizing acyl and diacyl derivatives of spiro[cycloheptane-1,5'-naphtho[1,2-d][1,3]oxazin]-4'(6'H)-ones (Markosyan et al., 2021).
Potential Applications in Antimicrobial and Antitumor Activities
- Antimicrobial and Antitumor Potential : Hafez et al. (2016) synthesized thieno[3,2-d]pyrimidines, showing strong antimicrobial activities, indicating their potential use in medical applications (Hafez et al., 2016).
- Catalyst-Free Synthesis with Antimicrobial Activity : Kamal et al. (2015) developed a catalyst-free method for synthesizing quinazoline derivatives, demonstrating antimicrobial activity against various bacterial strains (Kamal et al., 2015).
- Antimalarial and Anticancer Properties : Fahim and Ismael (2021) investigated antimalarial sulfonamides, highlighting their potential as COVID-19 drugs, demonstrating the versatility of these compounds in addressing various health concerns (Fahim & Ismael, 2021).
properties
IUPAC Name |
N-phenyl-2-spiro[1H-quinazoline-2,1'-cycloheptane]-4-ylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3OS/c26-20(23-17-10-4-3-5-11-17)16-27-21-18-12-6-7-13-19(18)24-22(25-21)14-8-1-2-9-15-22/h3-7,10-13,24H,1-2,8-9,14-16H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEUQHLWATGBCMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2(CC1)NC3=CC=CC=C3C(=N2)SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.